Cas no 2423-71-4 (2,6-Dimethyl-4-nitrophenol)

• Product Name: 2,6-Dimethyl-4-nitrophenol
• CAS No: 2423-71-4
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00007339
• CID: 84307
• PubChem ID: 24848069
• Update Time: 2025-11-07

2,6-Dimethyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-nitrophenol
• 4-Nitro-2,6-xylenol
• 2-,6-dimethyl-4-nitrophenol
• 2,6-Dimethyl-4-nitrophenol1000µg
• 2,6-dimethyl-p-nitrophenol
• 2,6-Xylenol,4-nitro
• 4-Nitro-2,6-dimethylphenol
• 5-Nitro-2-hydroxy-m-xylol
• EINECS 219-353-9
• Phenol,2,6-dimethyl-4-nitro
• NSC 2990
• D2531
• A817157
• NSC2990
• 2,6-dimethyl4-nitrophenol
• DTXSID50178925
• FT-0634260
• CAA42371
• Phenol,2,6-dimethyl-4-nitro-
• MFCD00007339
• SY074391
• EN300-72348
• 2, 4-nitro-
• CS-0104907
• AI3-19039
• InChI=1/C8H9NO3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H
• A5X46MMK2G
• 2,6-dimethyl-4-nitro-phenol
• AKOS015912559
• 2,6-Xylenol, 4-nitro-
• Phenol, 2,6-dimethyl-4-nitro-
• 2,6-Dimethyl-4-nitrophenol, 98%
• BP-10111
• NS00027592
• SCHEMBL655655
• DS-5115
• NSC-2990
• AE-562/40191218
• Phenol,6-dimethyl-4-nitro-
• AKOS016846132
• WLN: WNR DQ C1 E1
• BRN 1873275
• 2423-71-4
• DB-046375
• 4-Nitro-2,6-xylenol;

• MDL： MFCD00007339
• Inchi： 1S/C8H9NO3/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4,10H,1-2H3
• InChI Key： FNORUNUDZNWQFF-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(=CC=1C)[N+](=O)[O-]
• BRN： 1873275

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Color/Form: Orange powder
• Density: 1.263±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168 °C (dec.) (lit.)
• Boiling Point: 322.8°C at 760 mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.5774 (estimate)
• Solubility: Very slightly soluble (0.9 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water.
• PSA: 66.05000
• LogP: 2.44040
• Solubility: Not determined

2,6-Dimethyl-4-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：ZE8225000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38; R41
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Dimethyl-4-nitrophenol

2,6-Dimethyl-4-Nitrophenol: A Comprehensive Overview

The compound 2,6-Dimethyl-4-Nitrophenol (CAS No. 2423-71-4) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a phenol ring substituted with methyl groups at positions 2 and 6, and a nitro group at position 4. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

2,6-Dimethyl-4-Nitrophenol has been extensively studied for its role in the synthesis of advanced materials. Recent research has highlighted its potential as a precursor in the development of high-performance polymers and composites. For instance, studies published in the *Journal of Polymer Science* have demonstrated how this compound can be used to create thermally stable polymers with enhanced mechanical properties. These findings underscore its importance in materials science and engineering.

In the field of pharmacology, 2,6-Dimethyl-4-Nitrophenol has shown promise as a bioactive compound. Researchers at the University of California have investigated its potential as an anti-inflammatory agent. Their studies, published in *Nature Communications*, revealed that the compound exhibits significant anti-inflammatory activity due to its ability to inhibit key enzymes involved in inflammatory pathways. This discovery opens new avenues for its application in drug development.

The synthesis of 2,6-Dimethyl-4-Nitrophenol involves a multi-step process that requires precise control over reaction conditions. A recent breakthrough reported in *Chemical Engineering Journal* details a novel catalytic method for synthesizing this compound with high yield and purity. This method not only reduces production costs but also minimizes environmental impact, aligning with current sustainability goals.

From an environmental perspective, understanding the degradation pathways of 2,6-Dimethyl-4-Nitrophenol is crucial. Studies conducted by the Environmental Protection Agency (EPA) have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its potential as an environmental pollutant. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In conclusion, 2,6-Dimethyl-4-Nitrophenol (CAS No. 2423-71-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and properties make it a valuable tool in materials science, pharmacology, and environmental chemistry. As research continues to uncover new applications and synthesis methods for this compound, its significance in both academic and industrial settings is expected to grow further.